Sesquicillin A

• IUPAC Name: [(1S,2S,4aR,5R,8aR)-5-[(4-hydroxy-5,6-dimethyl-2-oxopyran-3-yl)methyl]-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-yl] acetate
• InChI: InChI=1S/C29H42O5/c1-17(2)10-9-14-29(8)24-12-11-18(3)23(28(24,7)15-13-25(29)34-21(6)30)16-22-26(31)19(4)20(5)33-27(22)32/h10,23-25,31H,3,9,11-16H2,1-2,4-8H3/t23-,24-,25+,28-,29+/m1/s1
• InChI Key: XYRWDMXUDDAXMF-JJPZVYOZSA-N
• Canonical SMILES: CC1=C(OC(=O)C(=C1O)CC2C(=C)CCC3C2(CCC(C3(C)CCC=C(C)C)OC(=O)C)C)C
• Isomeric SMILES: CC1=C(OC(=O)C(=C1O)C[C@@H]2C(=C)CC[C@@H]3[C@@]2(CC[C@@H]([C@@]3(C)CCC=C(C)C)OC(=O)C)C)C
• Molecular Formula: C29H42O5
• Molecular Weight: 470.6 g/mol

Description

Sesquicillin A is an insecticidal antibiotic that belongs to the class of fungal metabolites. It was initially isolated from the culture broth of the fungus Albophoma species FKI-1778. This compound is known for its pyrano-diterpene skeleton and exhibits a variety of biological activities, including inhibitory effects on the growth of Artemia salina (brine shrimp) and Jurkat cells .

Scientific Research Applications

Sesquicillin A has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying the synthesis and reactivity of pyrano-diterpene skeletons.

Biology: Investigated for its insecticidal properties and its effects on various cell lines, including cancer cells.

Medicine: Explored for its potential therapeutic applications, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of insecticidal formulations and as a lead compound for designing new antibiotics

Mechanism of Action

Sesquicillin A exerts its effects by inhibiting specific molecular targets and pathways. It has been shown to induce cell cycle arrest at the G1 phase and inhibit the proliferation of cancer cells. The compound interacts with glucocorticoid-mediated signal transduction pathways, leading to the inhibition of cell growth and induction of apoptosis .

Similar Compounds:

Sesquicillin B to E: These compounds share a similar pyrano-diterpene skeleton and exhibit insecticidal and cytotoxic activities.

Sesquicillin F: A newly discovered meroterpenoid with similar biological activities.

Uniqueness of this compound: this compound is unique due to its specific inhibitory effects on glucocorticoid-mediated signal transduction and its ability to induce G1 phase arrest in cancer cells. Its distinct chemical structure and biological activities make it a valuable compound for scientific research and potential therapeutic applications .

Safety and Hazards

According to the safety data sheet, Sesquicillin A can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, use only outdoors or in a well-ventilated area, and wear eye protection/face protection.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sesquicillin A is typically obtained through the cultivation of the fungus Albophoma species FKI-1778 in a nutrient medium. The fermentation process involves growing the fungus under controlled conditions, followed by extraction and purification of the compound using various chromatographic techniques .

Industrial Production Methods: The industrial production of this compound involves large-scale fermentation of the Albophoma species. The process includes optimizing the growth conditions to maximize yield, followed by extraction and purification using advanced chromatographic methods. The use of bioreactors and controlled fermentation parameters ensures consistent production quality .

Chemical Reactions Analysis

Types of Reactions: Sesquicillin A undergoes several types of chemical reactions, including:

Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, leading to the formation of reduced derivatives.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and organometallic compounds.

Major Products Formed: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound, each exhibiting unique biological activities .